Cas no 2138245-57-3 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- ethyl(1-ethylpiperidin-4-yl)imino-lambda6-sulfanone
- 2138245-57-3
- EN300-372634
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C9H20N2OS/c1-3-11-7-5-9(6-8-11)13(10,12)4-2/h9-10H,3-8H2,1-2H3
- InChI Key: SOGYIRSRAZOFKH-UHFFFAOYSA-N
- SMILES: S(CC)(C1CCN(CC)CC1)(=N)=O
Computed Properties
- Exact Mass: 204.12963444g/mol
- Monoisotopic Mass: 204.12963444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 282.0±50.0 °C(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372634-0.05g |
ethyl(1-ethylpiperidin-4-yl)imino-lambda6-sulfanone |
2138245-57-3 | 0.05g |
$1152.0 | 2023-03-02 | ||
| Enamine | EN300-372634-0.1g |
ethyl(1-ethylpiperidin-4-yl)imino-lambda6-sulfanone |
2138245-57-3 | 0.1g |
$1207.0 | 2023-03-02 | ||
| Enamine | EN300-372634-0.25g |
ethyl(1-ethylpiperidin-4-yl)imino-lambda6-sulfanone |
2138245-57-3 | 0.25g |
$1262.0 | 2023-03-02 | ||
| Enamine | EN300-372634-0.5g |
ethyl(1-ethylpiperidin-4-yl)imino-lambda6-sulfanone |
2138245-57-3 | 0.5g |
$1316.0 | 2023-03-02 | ||
| Enamine | EN300-372634-1.0g |
ethyl(1-ethylpiperidin-4-yl)imino-lambda6-sulfanone |
2138245-57-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-372634-2.5g |
ethyl(1-ethylpiperidin-4-yl)imino-lambda6-sulfanone |
2138245-57-3 | 2.5g |
$2688.0 | 2023-03-02 | ||
| Enamine | EN300-372634-5.0g |
ethyl(1-ethylpiperidin-4-yl)imino-lambda6-sulfanone |
2138245-57-3 | 5.0g |
$3977.0 | 2023-03-02 | ||
| Enamine | EN300-372634-10.0g |
ethyl(1-ethylpiperidin-4-yl)imino-lambda6-sulfanone |
2138245-57-3 | 10.0g |
$5897.0 | 2023-03-02 |
INDEX NAME NOT YET ASSIGNED Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on INDEX NAME NOT YET ASSIGNED
Research Briefing on Chemical Compound 2138245-57-3 and INDEX NAME NOT YET ASSIGNED
In the rapidly evolving field of chemical biology and pharmaceutical research, the identification and characterization of novel compounds play a pivotal role in drug discovery and development. This research briefing focuses on the chemical compound with the CAS number 2138245-57-3, currently referred to as INDEX NAME NOT YET ASSIGNED, highlighting its potential applications, recent findings, and implications for future research.
Recent studies have identified 2138245-57-3 as a promising candidate for therapeutic applications due to its unique chemical structure and biological activity. Preliminary data suggest that this compound exhibits significant inhibitory effects on specific enzymatic pathways involved in inflammatory and oncogenic processes. Researchers are particularly interested in its potential as a targeted therapy for diseases such as cancer and autoimmune disorders.
The synthesis and characterization of 2138245-57-3 have been detailed in several recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure. Additionally, in vitro and in vivo studies have demonstrated its pharmacokinetic properties and bioavailability, which are critical for its development as a pharmaceutical agent.
One of the key challenges in the development of INDEX NAME NOT YET ASSIGNED is optimizing its selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its efficacy and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its transition from the laboratory to clinical trials.
In conclusion, 2138245-57-3 represents a promising avenue for future drug development. Its unique properties and biological activity make it a valuable candidate for further investigation. Continued research and collaboration will be essential to fully realize its therapeutic potential and address the challenges associated with its development.
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